Cas no 50259-93-3 (1,8-dichloroanthracen-9(10H)-one)

• Product Name: 1,8-dichloroanthracen-9(10H)-one
• CAS No: 50259-93-3
• MF: C₁₄H₈Cl₂O
• MW: 263.118721961975
• CID: 933447
• PubChem ID: 424114
• Update Time: 2025-06-11

1,8-dichloroanthracen-9(10H)-one Chemical and Physical Properties

Names and Identifiers

• 1,8-dichloroanthracen-9(10H)-one
• 1,8-dichloro-10H-anthracen-9-one
• 1,8-dichloro-9(10H)-anthracenone
• 1,8-dichloro-9,10-dihydroanthracen-9-one
• 1,8-dichloro-9-anthrone
• 1,8-dichloroanthrone
• 1,8-dichloro-anthrone
• 4,5-dichloro-9-anthrone
• AC1L9O6M
• AC1Q3KGA
• CHEBI:304769
• CHEMBL122022
• CTK1H2907
• DNC011458
• NSC162539
• SureCN7103871
• SCHEMBL7103871
• BDBM50060867
• AKOS024331862
• 50259-93-3
• PD179222
• NSC-162539
• SY273298
• MFCD00229548
• DTXSID70329816

• Inchi： 1S/C14H8Cl2O/c15-10-5-1-3-8-7-9-4-2-6-11(16)13(9)14(17)12(8)10/h1-6H,7H2
• InChI Key： AYDNUUZHQKPRKA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(C1C(=CC=CC=1C2)Cl)=O

Computed Properties

• Exact Mass: 261.99534
• Monoisotopic Mass: 261.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.411
• Boiling Point: 435°C at 760 mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.653
• PSA: 17.07
• LogP: 4.12860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 1,8-dichloroanthracen-9(10H)-one

Recent Advances in the Study of 1,8-Dichloroanthracen-9(10H)-one (CAS: 50259-93-3) in Chemical Biology and Pharmaceutical Research

1,8-Dichloroanthracen-9(10H)-one (CAS: 50259-93-3) is a chlorinated anthraquinone derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features and reactive functional groups, has been explored for its potential in drug discovery, organic synthesis, and materials science. Recent studies have shed light on its mechanisms of action, synthetic pathways, and therapeutic potential, making it a focal point for interdisciplinary research.

One of the most notable advancements in the study of 1,8-dichloroanthracen-9(10H)-one is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, enabling its use in the construction of more complex structures. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic method for the selective chlorination of anthracenone derivatives, including 1,8-dichloroanthracen-9(10H)-one, which significantly improved the scalability of its production.

In the realm of drug discovery, 1,8-dichloroanthracen-9(10H)-one has shown promise as a scaffold for designing inhibitors targeting specific enzymes and signaling pathways. A recent investigation highlighted its potential as a modulator of protein-protein interactions (PPIs), particularly in the context of cancer therapeutics. The compound's ability to disrupt critical PPIs involved in tumor progression has been validated through in vitro and in vivo studies, with results indicating significant anti-proliferative effects against various cancer cell lines.

Beyond its pharmaceutical applications, 1,8-dichloroanthracen-9(10H)-one has also been explored for its photophysical properties. Researchers have utilized this compound as a building block for developing organic semiconductors and fluorescent probes. Its robust electronic structure and stability under varying conditions make it an attractive candidate for optoelectronic devices and sensing applications. A 2022 study in Advanced Materials reported the incorporation of 1,8-dichloroanthracen-9(10H)-one into a new class of organic light-emitting diodes (OLEDs), showcasing its potential in next-generation display technologies.

Despite these advancements, challenges remain in the optimization of 1,8-dichloroanthracen-9(10H)-one for clinical and industrial use. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to enhance its performance and safety profile. Collaborative efforts between chemists, biologists, and material scientists are expected to drive innovation in this area, paving the way for new applications and commercial opportunities.

In conclusion, 1,8-dichloroanthracen-9(10H)-one (CAS: 50259-93-3) represents a multifaceted compound with significant potential across multiple disciplines. Its synthetic versatility, biological activity, and material properties underscore its importance in contemporary research. As investigations continue to unravel its full capabilities, this compound is poised to play a pivotal role in the development of novel therapeutics and advanced materials.